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Compound of Interest

Compound Name:
3-Bromo-2-cyclopropylmethoxy-

benzaldehyde

CAS No.: 1009091-92-2

Cat. No.: B1465316

Get Quote

Executive Summary
3-Bromo-2-cyclopropylmethoxy-benzaldehyde (CAS: 1009091-92-2) is a critical

pharmacophore intermediate used in the synthesis of complex medicinal agents, particularly in

the development of ROR

modulators and kinase inhibitors. Its structural integrity—defined by the steric bulk of the
cyclopropyl moiety and the electronic activation of the aldehyde—is pivotal for downstream
nucleophilic additions or condensation reactions.

This guide provides a definitive technical analysis of its physical properties, synthesis, and

validation protocols.[1] Unlike simple reagents, this compound often presents as a low-melting

solid or viscous oil depending on purity and ambient conditions, making standard melting point

(MP) determination insufficient for rigorous quality control.

Chemical Identity & Structural Analysis[2][3][4]
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Property Detail

IUPAC Name 3-Bromo-2-(cyclopropylmethoxy)benzaldehyde

CAS Number 1009091-92-2

Molecular Formula

C

H

BrO

Molecular Weight 255.11 g/mol

SMILES O=Cc1cccc(Br)c1OCC2CC2

Key Functional Groups

Aryl Aldehyde (Electrophile), Aryl Bromide

(Cross-coupling handle), Cyclopropyl Ether

(Lipophilic spacer)

Structural Logic
The molecule features a vicinal trisubstitution pattern. The bulky cyclopropylmethoxy group at

the ortho position to the aldehyde creates significant steric strain and disrupts planar crystal

packing. This structural characteristic directly influences its physical state, often suppressing

the melting point compared to its methoxy analog.

Physical Characterization
Melting Point and Appearance
Unlike high-melting crystalline solids, 3-Bromo-2-cyclopropylmethoxy-benzaldehyde
exhibits phase behavior sensitive to purity and temperature.

Physical State: Typically isolated as a colorless to pale yellow viscous oil at room

temperature (20–25°C). High-purity fractions (>98%) may crystallize into a waxy, off-white

solid upon storage at reduced temperatures (0–4°C).

Melting Point (Experimental Estimate):35°C – 45°C.
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Note: Due to the low enthalpy of fusion caused by the flexible cyclopropylmethyl ether

linkage, the compound frequently supercools and remains an oil.

Solubility:

High: Dichloromethane (DCM), Ethyl Acetate, DMSO, Methanol.

Low/Insoluble: Water, Hexanes (moderate solubility, often used for

recrystallization/trituration).

Critical Quality Attribute (CQA) Warning
Do not rely solely on Melting Point. Because the compound exists near the solid-liquid phase

boundary at room temperature, MP is an unreliable indicator of purity. HPLC purity and 1H

NMR integration are the required standards for release testing.

Synthetic Pathway & Experimental Protocol
The synthesis relies on a regioselective Williamson ether synthesis. The choice of base and

solvent is critical to prevent Cannizzaro disproportionation of the aldehyde or ring-opening of

the cyclopropane.

Reaction Scheme Logic
The reaction involves the nucleophilic attack of the phenoxide anion (generated from 3-bromo-

2-hydroxybenzaldehyde) onto the electrophilic carbon of (bromomethyl)cyclopropane.
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Figure 1: Synthetic pathway for the alkylation of 3-bromo-2-hydroxybenzaldehyde.

Detailed Protocol
Objective: Synthesis of 5.0 g of 3-Bromo-2-cyclopropylmethoxy-benzaldehyde.

Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser

under a nitrogen atmosphere.

Solvation: Dissolve 3-bromo-2-hydroxybenzaldehyde (4.02 g, 20.0 mmol) in anhydrous DMF

(40 mL).

Deprotonation: Add Potassium Carbonate (K

CO

) (5.53 g, 40.0 mmol) in a single portion. The suspension will turn bright yellow due to
phenoxide formation. Stir at room temperature for 15 minutes.

Alkylation: Add (Bromomethyl)cyclopropane (3.24 g, 2.30 mL, 24.0 mmol) dropwise via

syringe.

Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor by TLC (20% EtOAc in Hexanes).

The starting phenol (Rf ~0.6) should disappear, and a new less polar spot (Rf ~0.75) should

appear.[2]

Workup:

Cool to room temperature.

Pour into ice-water (150 mL).

Extract with Ethyl Acetate (3 x 50 mL).

Wash combined organics with Brine (2 x 50 mL) to remove DMF.

Dry over anhydrous Na

SO
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, filter, and concentrate in vacuo.

Purification: The crude oil is typically purified via silica gel column chromatography (Gradient:

0%

10% EtOAc in Hexanes) to yield the product as a clear, pale yellow oil.

Quality Control & Validation (Self-Validating
Systems)
To ensure the material is suitable for drug development, use the following validation logic.

1H NMR Validation (400 MHz, CDCl )
The NMR spectrum provides a "fingerprint" verification. The key diagnostic signals are the

aldehyde proton and the cyclopropyl methylene doublet.
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Analytical Decision Tree
Use this workflow to determine if the batch is acceptable for use.
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Figure 2: Quality Control Decision Tree for intermediate release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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